Cas no 51336-94-8 (2-chloro-1-(2,4-difluorophenyl)ethan-1-one)

2-chloro-1-(2,4-difluorophenyl)ethan-1-one structure
51336-94-8 structure
Product Name:2-chloro-1-(2,4-difluorophenyl)ethan-1-one
CAS No:51336-94-8
MF:C8H5ClF2O
MW:190.574508428574
MDL:MFCD00013252
CID:55985
PubChem ID:588083
Update Time:2025-04-18

2-chloro-1-(2,4-difluorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-1-(2,4-difluorophenyl)ethanone
    • 2,4-difluoro-α-chloroacetophenone
    • 2-Chloro-2',4'-difluoroacetophenone
    • 2',4'-DIFLUORO-2-CHLOROACETOPHENONE
    • 2,4-Difluorophenacyl Chloride
    • Chloromethyl 2,4-difluorophenyl ketone
    • a-Chloro-2,4-difluoroacetophenone
    • 2-Chloro-2,4-difluoroacetophenone
    • 2-Chloro-1-(2,4-Difluorophenyl)Ethan-1-One
    • 2-Chloro-1-(2,4-difluoro-phenyl)-ethanone
    • 1-(2,4-difluorophenyl)-2-chloroethan-1-one
    • UENGBOCGGKLVJJ-UHFFFAOYSA-N
    • 2',4'-DIFLUOROPHENACYL CHLORIDE
    • 2'-CHLORO-2,4-DIFLUOROACETOPHENONE
    • ALPHA-CHLORO-2,4-DIFLUORO
    • EN300-22218
    • Ethyl1,1,2,2-tetrafluoroethylether
    • CS-W015868
    • MFCD00013252
    • 2-chloro-2', 4'-difluoroacetophenone
    • 2-Chloro-2',4'-difluoro Acetophenone
    • J-508621
    • SCHEMBL2597507
    • AM20040596
    • CHEMBL105349
    • PS-11647
    • UENGBOCGGKLVJJ-UHFFFAOYSA-
    • UPCMLD0ENAT5630404:001
    • 1-(2,4-difluorophenyl)-2-chloroethanone
    • 2-chloro-1-(2,4-difluorophenyl)-ethanone
    • InChI=1/C8H5ClF2O/c9-4-8(12)6-2-1-5(10)3-7(6)11/h1-3H,4H2
    • 2-CHLORO-1-(2,4-DIFLUOROPHENYL)ETHANONE 2'-CHLORO-2,4-DIFLUOROACETOPHENONE 2-CHLORO-2',4'-DIFLUOROACETOPHENONE 2',4
    • A7574
    • Z147642150
    • ALPHA-CHLORO-2,4-DIFLUOROACETOPHENONE
    • FT-0639987
    • BCP20884
    • DTXSID40343185
    • F0001-1340
    • C2030
    • 2',4'-Difluoro-alfa-chloroacetophenone
    • 2-Chloro-2',4'-difluoroacetophenone, 98%
    • NS00077456
    • 2-Chloro-1-(2,4-difluorophenyl)ethanone #
    • 2-chloro-1(2,4-difluorophenyl)-1-ethanone
    • 2,4-difluoro-alpha-chloroacetophenone
    • AKOS000200625
    • PD140505
    • 51336-94-8
    • BDBM50119690
    • 2-Chloro-2
    • Ethanone, 2-chloro-1-(2,4-difluorophenyl)-
    • AC-1571
    • DB-019943
    • 2-Chloro-2\\',4\\'-difluoroacetophenone
    • STK399765
    • 2-chloro-1-(2,4-difluorophenyl)ethan-1-one
    • MDL： MFCD00013252
    • Inchi： 1S/C8H5ClF2O/c9-4-8(12)6-2-1-5(10)3-7(6)11/h1-3H,4H2
    • InChI Key： UENGBOCGGKLVJJ-UHFFFAOYSA-N
    • SMILES： ClCC(C1C=CC(=CC=1F)F)=O

Computed Properties

  • Exact Mass: 190.00000
  • Monoisotopic Mass: 189.9996988 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 190.57
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.4
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Color/Form: crystal
  • Density: 1.3544 (estimate)
  • Melting Point: 48.0 to 52.0 deg-C
  • Boiling Point: 240.8℃ at 760 mmHg
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: 1.526
  • PSA: 17.07000
  • LogP: 2.38630
  • Solubility: Not determined
  • Sensitiveness: Lachrymatory

2-chloro-1-(2,4-difluorophenyl)ethan-1-one Security Information

  • Symbol: GHS05
  • Prompt：dangerous
  • Signal Word：Danger
  • Hazard Statement： H314
  • Warning Statement： P280,P305+P351+P338,P310
  • Hazardous Material transportation number：UN 3261 8/PG 2
  • WGK Germany：3
  • Hazard Category Code： 34-37
  • Safety Instruction： S26-S36/37/39-S45-S25
  • FLUKA BRAND F CODES：10-21
  • Hazardous Material Identification： C
  • Packing Group：II
  • Hazard Level：8
  • Safety Term：8
  • Packing Group：II
  • Risk Phrases：R34
  • HazardClass：8
  • PackingGroup：II
  • Storage Condition：Inert atmosphere,2-8°C(BD10884)

2-chloro-1-(2,4-difluorophenyl)ethan-1-one Customs Data

  • HS CODE：2914700090
  • Customs Data：

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

2-chloro-1-(2,4-difluorophenyl)ethan-1-one Pricemore >>

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2-chloro-1-(2,4-difluorophenyl)ethan-1-one Production Method

2-chloro-1-(2,4-difluorophenyl)ethan-1-one Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:51336-94-8)2-Chloro-2',4'-difluoroacetophenone
Order Number:sfd7019
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:51336-94-8)
Order Number:SDF302;SFD306
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 27 November 2024 14:57
Price ($):
Email:sales1@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:51336-94-8)2'-氯-2,4-二氟苯乙酮
Order Number:LE3437484
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:43
Price ($):discuss personally
Email:18501500038@163.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:51336-94-8)2-Chloro-2',4'-difluoroacetophenone
sfd7019
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Jiangsu Xinsu New Materials Co., Ltd
(CAS:51336-94-8)
SDF302;SFD306
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email